Cas no 1261922-01-3 (2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol)

• Product Name: 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol
• CAS No: 1261922-01-3
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• MDL: MFCD18315797
• CID: 2763661
• PubChem ID: 53221530
• Update Time: 2025-06-11

2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315797
• DTXSID50686171
• 1261922-01-3
• Methyl 4',6-dichloro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol, 95%
• 2-CHLORO-5-(2-CHLORO-5-METHOXYCARBONYLPHENYL)PHENOL
• 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol

• MDL： MFCD18315797
• Inchi： 1S/C14H10Cl2O3/c1-19-14(18)9-3-4-11(15)10(6-9)8-2-5-12(16)13(17)7-8/h2-7,17H,1H3
• InChI Key： HGFSZVHQYAMFGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(=C(C=1)O)Cl

Computed Properties

• Exact Mass: 296.001
• Monoisotopic Mass: 296.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5A^2

Additional information on 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol

Introduction to 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol (CAS No. 1261922-01-3)

2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol (CAS No. 1261922-01-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated phenyl ring and a methoxycarbonyl group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol can be represented as C₁₄H₁₀Cl₂O₃. The presence of multiple chlorine atoms and the methoxycarbonyl group imparts specific physical and chemical properties to the molecule, such as solubility, reactivity, and stability. These properties are crucial for understanding its behavior in different environments and its potential interactions with biological systems.

In recent years, 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol has been the subject of several studies aimed at elucidating its pharmacological properties. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol has also been investigated for its antioxidant capabilities. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

The cytotoxicity of 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol has also been evaluated in various cell lines. Studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to induce apoptosis in cancer cells through the modulation of specific signaling pathways. These findings highlight the potential of this compound as an anticancer agent, particularly for treating solid tumors.

In addition to its direct biological activities, 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol has been explored as a lead compound for the development of new drugs. Its unique structure provides a scaffold for further chemical modifications to enhance its potency, selectivity, and pharmacokinetic properties. For instance, researchers have synthesized derivatives of this compound by introducing additional functional groups or altering the position of existing groups to optimize its therapeutic effects.

The synthesis of 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol typically involves multi-step reactions, including chlorination, esterification, and coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol in various therapeutic applications. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to confirm these findings and to explore its full therapeutic potential.

In conclusion, 2-Chloro-5-(2-chloro-5-methoxycarbonylphenyl)phenol (CAS No. 1261922-01-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various diseases.